Cas no 1225227-33-7 (2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine)

• Product Name: 2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine
• CAS No: 1225227-33-7
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• MDL: MFCD18459046
• CID: 5157742
• PubChem ID: 49657810
• Update Time: 2026-03-04

2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(AZETIDIN-3-YL)-1,2,4-OXADIAZOL-3-YL]PYRIDINE
• 5-(Azetidin-3-yl)-3-(pyridin-2-yl)-1,2,4-oxadiazole
• 2-(5-Azetidin-3-yl-[1,2,4]oxadiazol-3-yl)-pyridine
• 2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine

• MDL： MFCD18459046
• Inchi： 1S/C10H10N4O/c1-2-4-12-8(3-1)9-13-10(15-14-9)7-5-11-6-7/h1-4,7,11H,5-6H2
• InChI Key： UXWWXJXNKXQKLS-UHFFFAOYSA-N
• SMILES： O1C(C2CNC2)=NC(C2C=CC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: -0.2
• Topological Polar Surface Area: 63.8

Additional information on 2-5-(azetidin-3-yl)-1,2,4-oxadiazol-3-ylpyridine

Compound CAS No. 1225227-33-7: 2-(5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine

The compound with CAS No. 1225227-33-7, known as 2-(5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a pyridine ring and a 1,2,4-oxadiazole ring system, which are connected through a specific substitution pattern. The presence of the azetidine moiety further enhances its structural complexity and potential functional properties.

The molecular structure of 1,2,4-oxadiazole is notable for its five-membered ring containing two nitrogen atoms and one oxygen atom. This heterocyclic system is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material science. The pyridine ring, on the other hand, contributes aromaticity and potential electronic properties that can influence the compound's reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of azetidine-containing compounds, particularly those with oxadiazole moieties. Researchers have explored the use of microwave-assisted synthesis techniques to optimize the formation of this compound. These methods have been shown to improve reaction yields and reduce synthesis time compared to traditional methods. The incorporation of azetidine into the oxadiazole system has been found to enhance the compound's stability under various conditions, making it a promising candidate for further investigation in medicinal chemistry.

In terms of pharmacological properties, 1,2,4-oxadiazole derivatives have been extensively studied for their potential as anti-inflammatory agents. Recent research has demonstrated that this compound exhibits significant anti-inflammatory activity in vitro by inhibiting key enzymes involved in inflammatory pathways. Additionally, studies have shown that the compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The integration of pyridine into the molecular structure introduces additional electronic effects that can influence the compound's interaction with biological systems. Pyridine's electron-withdrawing nature can modulate the reactivity of adjacent functional groups, potentially enhancing or reducing specific biological activities. This makes pyridine-containing oxadiazole derivatives valuable candidates for drug discovery efforts targeting a wide range of therapeutic areas.

From a synthetic perspective, the preparation of CAS No. 1225227-33-7 involves a multi-step process that typically begins with the synthesis of the azetidine intermediate. This intermediate is then subjected to cyclization reactions to form the oxadiazole ring system before being coupled with the pyridine moiety. The optimization of these steps has been a focus of recent research efforts to improve scalability and reproducibility.

In conclusion, CAS No. 1225227-33-7 (2-(5-(azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridine) represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structural features and promising biological properties make it a valuable subject for continued research and development in both academic and industrial settings.